Cas no 2229247-64-5 (2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol)

2-Amino-2-methyl-3-[3-(propan-2-yl)phenyl]propan-1-ol is a chiral amino alcohol derivative featuring a branched alkylphenyl substituent. Its molecular structure, incorporating both amine and hydroxyl functional groups, makes it a versatile intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s stereochemistry and rigid framework are advantageous for use as a ligand or building block in enantioselective catalysis. Its hydrophobic isopropylphenyl moiety enhances solubility in organic media, while the polar hydroxy and amino groups facilitate further derivatization. This balance of properties makes it suitable for research in medicinal chemistry, particularly in the development of optically active compounds. High purity grades ensure reproducibility in synthetic workflows.
2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol structure
2229247-64-5 structure
Product Name:2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol
CAS No:2229247-64-5
MF:C13H21NO
MW:207.311943769455
CID:5804597
PubChem ID:165980571
Update Time:2025-06-12

2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol
    • 2229247-64-5
    • 2-amino-2-methyl-3-[3-(propan-2-yl)phenyl]propan-1-ol
    • EN300-1756264
    • Inchi: 1S/C13H21NO/c1-10(2)12-6-4-5-11(7-12)8-13(3,14)9-15/h4-7,10,15H,8-9,14H2,1-3H3
    • InChI Key: OHORAKMTPTXJSZ-UHFFFAOYSA-N
    • SMILES: OCC(C)(CC1C=CC=C(C=1)C(C)C)N

Computed Properties

  • Exact Mass: 207.162314293g/mol
  • Monoisotopic Mass: 207.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 46.2Ų

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2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol Related Literature

Additional information on 2-amino-2-methyl-3-3-(propan-2-yl)phenylpropan-1-ol

Comprehensive Analysis of 2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol (CAS No. 2229247-64-5)

The compound 2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol (CAS No. 2229247-64-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an amino group and a phenylpropanol backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug formulations, given its structural similarity to other bioactive compounds.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and targeted therapies. 2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol aligns with this trend, as its modular design allows for tailored modifications. This adaptability is crucial for addressing drug discovery challenges, such as improving bioavailability or reducing off-target effects. The compound's CAS No. 2229247-64-5 serves as a key identifier for researchers sourcing reliable materials.

From a synthetic chemistry perspective, the propan-1-ol moiety in this compound offers versatile reactivity, enabling coupling reactions with other pharmacophores. This characteristic is especially valuable in combinatorial chemistry, where rapid iteration of molecular structures is essential. Additionally, the presence of the isopropyl group (propan-2-yl) enhances lipophilicity, a property often optimized in CNS drug development. Such features explain why queries like "2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol solubility" or "CAS 2229247-64-5 supplier" frequently appear in scientific databases.

Beyond pharmaceuticals, this compound's potential extends to material science. Its aromatic and aliphatic hybrid structure could contribute to designing advanced polymers with specific thermal or mechanical properties. As industries prioritize sustainable chemistry, the environmental profile of 2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol—including biodegradability and synthetic efficiency—is another active research area. Laboratories worldwide are investigating greener synthesis routes to align with green chemistry principles.

Quality control remains paramount when working with CAS No. 2229247-64-5. Analytical techniques like HPLC and NMR spectroscopy are employed to verify purity and structural integrity. These measures ensure reproducibility in studies exploring the compound's structure-activity relationships (SAR). For manufacturers, adhering to GMP standards during production is critical to meet the stringent requirements of pharmaceutical-grade intermediates.

In summary, 2-amino-2-methyl-3-(propan-2-yl)phenylpropan-1-ol represents a multifaceted tool for modern science. Whether in medicinal chemistry, materials engineering, or process optimization, its applications continue to expand. As research progresses, this compound may unlock new possibilities in personalized therapeutics and smart materials, solidifying its role in next-generation innovations.

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